Cas no 1361815-52-2 (3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid)
3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid
-
- Inchi: 1S/C12H6Cl3NO2/c13-6-1-2-7(9(14)5-6)11-10(15)8(12(17)18)3-4-16-11/h1-5H,(H,17,18)
- InChI Key: ZMKYFBPZHSZAGP-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C=CN=C1C1C=CC(=CC=1Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 316
- XLogP3: 3.9
- Topological Polar Surface Area: 50.2
3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023024132-250mg |
3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid |
1361815-52-2 | 97% | 250mg |
$741.20 | 2022-04-02 | |
| Alichem | A023024132-500mg |
3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid |
1361815-52-2 | 97% | 500mg |
$999.60 | 2022-04-02 | |
| Alichem | A023024132-1g |
3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid |
1361815-52-2 | 97% | 1g |
$1,646.40 | 2022-04-02 |
3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid
Introduction to 3-Chloro-2-(2,4-dichlorophenyl)isonicotinic Acid (CAS No. 1361815-52-2) and Its Emerging Applications in Chemical Biology
3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid, identified by the chemical identifier CAS No. 1361815-52-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework featuring chloro substituents and an isonicotinic acid core, exhibits promising properties that make it a valuable candidate for further investigation in drug discovery and molecular pharmacology.
The molecular structure of 3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid consists of a central isonicotinic acid moiety, which is a well-known scaffold in medicinal chemistry due to its similarity to nicotinic acid and its derivatives. The presence of multiple chloro groups at the 3-position and the 2,4-positions of the phenyl ring introduces electrophilic centers that enhance its reactivity, making it a versatile intermediate in synthetic chemistry. This structural feature has been leveraged in the development of novel compounds with potential biological activity.
In recent years, there has been a surge in research focused on identifying and developing small-molecule inhibitors targeting various biological pathways relevant to human health. The 3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid scaffold has emerged as a promising candidate for such applications due to its ability to interact with biological targets in unique ways. Studies have demonstrated its potential as an inhibitor of enzymes involved in metabolic pathways, particularly those associated with inflammation and oxidative stress.
One of the most compelling aspects of 3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid is its role as a key intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Researchers have utilized this compound to develop derivatives that exhibit improved solubility, bioavailability, and target specificity. These advancements highlight the compound's significance in the broader context of drug development pipelines.
The CAS No. 1361815-52-2 registry number ensures that researchers can reliably identify and procure this compound for their studies. This standardized identification system is crucial for maintaining consistency across different laboratories and publications, facilitating collaborative research efforts and accelerating the pace of discovery.
Recent studies have explored the pharmacokinetic properties of derivatives derived from 3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid. These investigations have revealed that modifications to the chloro substituents can significantly influence the compound's metabolic stability and distribution within biological systems. Such insights are critical for optimizing drug candidates for clinical use.
The versatility of 3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid also extends to its applications in materials science and nanotechnology. Researchers have investigated its potential use as a precursor for developing functional materials with specific electronic or optical properties. These applications underscore the compound's broad utility beyond traditional pharmaceutical contexts.
As our understanding of biological systems continues to evolve, the demand for innovative molecular tools like 3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid is expected to grow. The compound's unique structural features and reactivity make it an invaluable asset for chemists and biologists alike. Future research endeavors are likely to focus on expanding its applications in areas such as targeted therapy, personalized medicine, and advanced diagnostics.
In conclusion, 3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid (CAS No. 1361815-52-2) represents a significant advancement in chemical biology and pharmaceutical research. Its structural complexity, reactivity, and potential applications position it as a cornerstone compound in ongoing efforts to develop novel therapeutic agents. As scientific exploration continues to uncover new possibilities, this compound is poised to play an increasingly important role in shaping the future of medicine and biotechnology.
1361815-52-2 (3-Chloro-2-(2,4-dichlorophenyl)isonicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)